N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]methanesulfonamide

• IUPAC Name: N-[5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-yl]methanesulfonamide
• InChI: InChI=1S/C18H21N3O2S/c1-12-7-5-6-8-15(12)10-21-11-19-18-16(21)9-13(2)14(3)17(18)20-24(4,22)23/h5-9,11,20H,10H2,1-4H3
• InChI Key: LUPCQHWBVTUKBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C)C)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]methanesulfonamide is a chemical compound with the molecular formula C18H21N3O2S. It is a product offered by several chemical suppliers.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]methanesulfonamide, consists of a benzene ring fused to an imidazole ring. The specific positions of the methyl and benzyl groups in the molecule could not be determined from the search results.

Scientific Research Applications

Pharmaceuticals and Drug Development

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Agrochemicals and Crop Protection

• Researchers could investigate its impact on pests, plant pathogens, or weed control. .

Materials Science and Functional Materials

• Its sulfonamide group may impart specific properties, such as ion exchange capabilities or enhanced solubility. .

Catalysis and Green Chemistry

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Dyes and Optoelectronic Applications

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Biological Studies and Imaging Agents

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Future Directions

Benzimidazole derivatives are of significant importance in the search for new bioactive molecules in the pharmaceutical industry. They often exhibit diverse biological activities, making them intriguing subjects for further study. Therefore, N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]methanesulfonamide and similar compounds may have potential for future research and development in medicinal chemistry.

Mechanism of Action

Target of Action

Benzimidazoles, a class of compounds to which smr000168554 belongs, are known to interact with various enzymes and receptors in the body .

Mode of Action

Benzimidazoles typically exert their effects by binding to their target enzymes or receptors, thereby modulating their activity .

Biochemical Pathways

Benzimidazoles are known to influence a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

Benzimidazoles generally exhibit good bioavailability and are metabolized by the liver .

Result of Action

Benzimidazoles are known to have a wide range of effects at the molecular and cellular level, depending on their specific targets .